Cas no 1005566-25-5 (5-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole)

5-2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole is a heterocyclic compound featuring both pyrazole and tetrazole functional groups. Its molecular structure, incorporating a chloro and dimethyl-substituted pyrazole linked to a tetrazole ring via an ethyl spacer, confers unique reactivity and potential applications in medicinal chemistry and agrochemical synthesis. The tetrazole moiety enhances metabolic stability and bioavailability, while the chloro and dimethyl substitutions on the pyrazole ring may influence steric and electronic properties, making it a versatile intermediate. This compound is particularly valuable in the development of pharmacologically active molecules or as a ligand in coordination chemistry due to its chelating potential.
5-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole structure
1005566-25-5 structure
Product Name:5-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole
CAS No:1005566-25-5
MF:C8H11ClN6
MW:226.666138887405
MDL:MFCD04967418
CID:3058328
PubChem ID:7017247
Update Time:2025-10-21

5-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 5-[2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-ethyl]-2H-tetrazole
    • 5-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole
    • 5-(2-(4-Chloro-3,5-dimethyl-1h-pyrazol-1-yl)ethyl)-2h-tetrazole
    • 5-[2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-tetraazole
    • 5-[2-(4-chloro-3,5-dimethylpyrazol-1-yl)ethyl]-1H-1,2,3,4-tetrazole
    • C8H11ClN6
    • 5-[2-(4-CHLORO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)ETHYL]-2H-1,2,3,4-TETRAAZOLE
    • EN300-229100
    • CS-0282776
    • AKOS000306295
    • 5-[2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-tetrazole
    • BBL039342
    • 5-[2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-1,2,3,4-tetrazole
    • 5-[2-(4-chloro-3,5-dimethylpyrazol-1-yl)ethyl]-2H-tetrazole
    • STK313346
    • 1005566-25-5
    • MDL: MFCD04967418
    • Inchi: 1S/C8H11ClN6/c1-5-8(9)6(2)15(12-5)4-3-7-10-13-14-11-7/h3-4H2,1-2H3,(H,10,11,13,14)
    • InChI Key: NXVJJURZKZSPDJ-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=NN(C=1C)CCC1N=NNN=1

Computed Properties

  • Exact Mass: 226.0733721Da
  • Monoisotopic Mass: 226.0733721Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 72.3Ų

5-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
025961-250mg
5-[2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-ethyl]-2H-tetrazole
1005566-25-5
250mg
£144.00 2022-03-01
Fluorochem
025961-5g
5-[2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-ethyl]-2H-tetrazole
1005566-25-5
5g
£782.00 2022-03-01
Fluorochem
025961-1g
5-[2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-ethyl]-2H-tetrazole
1005566-25-5
1g
£287.00 2022-03-01
Enamine
EN300-229100-0.05g
5-[2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-1,2,3,4-tetrazole
1005566-25-5 95%
0.05g
$89.0 2024-06-20
Enamine
EN300-229100-0.1g
5-[2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-1,2,3,4-tetrazole
1005566-25-5 95%
0.1g
$132.0 2024-06-20
Enamine
EN300-229100-0.25g
5-[2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-1,2,3,4-tetrazole
1005566-25-5 95%
0.25g
$189.0 2024-06-20
Enamine
EN300-229100-0.5g
5-[2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-1,2,3,4-tetrazole
1005566-25-5 95%
0.5g
$297.0 2024-06-20
Enamine
EN300-229100-1.0g
5-[2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-1,2,3,4-tetrazole
1005566-25-5 95%
1.0g
$381.0 2024-06-20
Enamine
EN300-229100-2.5g
5-[2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-1,2,3,4-tetrazole
1005566-25-5 95%
2.5g
$628.0 2024-06-20
Enamine
EN300-229100-5.0g
5-[2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-1,2,3,4-tetrazole
1005566-25-5 95%
5.0g
$1038.0 2024-06-20

5-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole Related Literature

Additional information on 5-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole

Compound CAS No. 1005566-25-5: 5-2-(4-Chloro-3,5-Dimethyl-1H-Pyrazol-1-Yl)Ethyl-2H-1,2,3,4-Tetrazole

The compound with CAS No. 1005566-25-5, known as 5-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a tetrazole ring with a substituted pyrazole moiety, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in the development of antimicrobial agents and anticancer drugs. The tetrazole ring is known for its ability to coordinate with metal ions, which can enhance the bioavailability and efficacy of the compound. Additionally, the presence of the pyrazole group introduces antifungal properties, making this compound a versatile tool in drug discovery.

The synthesis of CAS No. 1005566-25-5 involves a multi-step process that includes the preparation of the pyrazole derivative followed by its coupling with the tetrazole moiety. Researchers have optimized this process to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmaceutical applications.

In terms of chemical properties, this compound exhibits thermal stability and moderate solubility in organic solvents, which are critical factors for its use in drug delivery systems. Furthermore, its ability to form stable complexes with transition metals has opened new avenues for its application in catalysis and sensor technology.

The latest research on this compound has focused on its biological activity and toxicological profile. Preclinical studies have demonstrated that it possesses significant cytotoxic activity against cancer cell lines, while showing minimal toxicity to normal cells. These findings suggest that it could be a potential candidate for targeted cancer therapy.

Another area of interest is the use of this compound in the development of nanomaterials. Its ability to act as a ligand in metalloorganic frameworks (MOFs) has led to the creation of novel materials with applications in gas storage and separation.

In conclusion, CAS No. 1005566-25-5 represents a cutting-edge compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and promising biological properties make it an exciting subject for further research and development.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd